Cas no 1228762-38-6 (1-(1-methylethyl)-6-nitro-1H-Indole)

• Product Name: 1-(1-methylethyl)-6-nitro-1H-Indole
• CAS No: 1228762-38-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD28679645
• CID: 1102472
• PubChem ID: 57980363
• Update Time: 2025-06-07

1-(1-methylethyl)-6-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylethyl)-6-nitro-1H-Indole
• BCP32763
• SCHEMBL598351
• 1-isopropyl-6-nitro-1h-indole
• 1228762-38-6
• 1H-Indole,1-(1-methylethyl)-6-nitro-

• MDL： MFCD28679645
• Inchi： 1S/C11H12N2O2/c1-8(2)12-6-5-9-3-4-10(13(14)15)7-11(9)12/h3-8H,1-2H3
• InChI Key： QQMTUIVXEAHQHJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=CN(C=2C=1)C(C)C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 1-(1-methylethyl)-6-nitro-1H-Indole

Comprehensive Overview of 1-(1-methylethyl)-6-nitro-1H-Indole (CAS No. 1228762-38-6)

1-(1-methylethyl)-6-nitro-1H-Indole, with the CAS number 1228762-38-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a nitro group at the 6-position and an isopropyl substituent at the 1-position imparts unique chemical and biological properties to this molecule.

The chemical structure of 1-(1-methylethyl)-6-nitro-1H-Indole can be represented as C₁₀H₉N₃O₂. The indole core, a bicyclic aromatic heterocycle, is a fundamental building block in many natural products and pharmaceuticals. The isopropyl group at the 1-position enhances lipophilicity, while the nitro group at the 6-position introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity.

In recent years, 1-(1-methylethyl)-6-nitro-1H-Indole has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising antitumor activity, particularly against various cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-methylethyl)-6-nitro-1H-Indole selectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest.

The mechanism of action of 1-(1-methylethyl)-6-nitro-1H-Indole involves multiple pathways. One key mechanism is its ability to modulate signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of Akt, a serine/threonine kinase that plays a crucial role in promoting cell survival and proliferation. Additionally, the compound can induce reactive oxygen species (ROS) production, leading to oxidative stress and DNA damage in cancer cells.

Beyond its antitumor properties, 1-(1-methylethyl)-6-nitro-1H-Indole has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that 1-(1-methylethyl)-6-nitro-1H-Indole can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

The pharmacokinetic properties of 1-(1-methylethyl)-6-nitro-1H-Indole have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive studies are needed to fully understand its metabolism, distribution, excretion, and potential drug-drug interactions.

In conclusion, 1-(1-methylethyl)-6-nitro-1H-Indole (CAS No. 1228762-38-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive lead compound for drug discovery efforts. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound may play a crucial role in developing novel treatments for cancer and inflammatory diseases.